Cas no 77769-18-7 (3,4-dichlorocyclohexa-3,5-diene-1,2-dione)

3,4-dichlorocyclohexa-3,5-diene-1,2-dione structure
77769-18-7 structure
Product Name:3,4-dichlorocyclohexa-3,5-diene-1,2-dione
CAS No:77769-18-7
MF:C6H2Cl2O2
MW:176.984879970551
CID:1788889
PubChem ID:153833
Update Time:2025-04-21

3,4-dichlorocyclohexa-3,5-diene-1,2-dione Chemical and Physical Properties

Names and Identifiers

    • 3,4-dichlorocyclohexa-3,5-diene-1,2-dione
    • 3,4-Dichloro-3,5-cyclohexadiene-1,2-dione
    • 3,5-Cyclohexadiene-1,2-dione, 3,4-dichloro-
    • DTXSID00228383
    • 77769-18-7
    • SCHEMBL10945354
    • Inchi: 1S/C6H2Cl2O2/c7-3-1-2-4(9)6(10)5(3)8/h1-2H
    • InChI Key: HJQVKKFYEVPVBV-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(C1=O)=O)Cl

Computed Properties

  • Exact Mass: 175.94326
  • Monoisotopic Mass: 175.943185
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.56
  • Boiling Point: 196.8°C at 760 mmHg
  • Flash Point: 76.7°C
  • Refractive Index: 1.568
  • PSA: 34.14
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